5-Methoxypyrrolidin-2-one
5-Methoxypyrrolidin-2-one
Pterolactam belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. Pterolactam exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, pterolactam is primarily located in the cytoplasm. Outside of the human body, pterolactam can be found in green vegetables and root vegetables. This makes pterolactam a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
38072-88-7
VCID:
VC0032832
InChI:
InChI=1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7)
SMILES:
COC1CCC(=O)N1
Molecular Formula:
C5H9NO2
Molecular Weight:
115.13 g/mol
5-Methoxypyrrolidin-2-one
CAS No.: 38072-88-7
Reference Standards
VCID: VC0032832
Molecular Formula: C5H9NO2
Molecular Weight: 115.13 g/mol
| CAS No. | 38072-88-7 |
|---|---|
| Product Name | 5-Methoxypyrrolidin-2-one |
| Molecular Formula | C5H9NO2 |
| Molecular Weight | 115.13 g/mol |
| IUPAC Name | 5-methoxypyrrolidin-2-one |
| Standard InChI | InChI=1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7) |
| Standard InChIKey | VULIHENHKGDFAB-UHFFFAOYSA-N |
| SMILES | COC1CCC(=O)N1 |
| Canonical SMILES | COC1CCC(=O)N1 |
| Appearance | Oil |
| Melting Point | 56-67°C |
| Physical Description | Solid |
| Description | Pterolactam belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. Pterolactam exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, pterolactam is primarily located in the cytoplasm. Outside of the human body, pterolactam can be found in green vegetables and root vegetables. This makes pterolactam a potential biomarker for the consumption of these food products. |
| Synonyms | PTEROLACTAM;(+)-5-Methoxypyrrolidin-2-one |
| Reference | Song MC, Yang HJ, Jeong TS, Kim KT, Baek NI. Heterocyclic compounds from Chrysanthemum coronarium L. and their inhibitory activity on hACAT-1, hACAT-2, and LDL-oxidation. Arch Pharm Res. 2008 May;31(5):573-8. doi: 10.1007/s12272-001-1195-4. Epub 2008 May 15. PMID: 18481011. |
| PubChem Compound | 181561 |
| Last Modified | Nov 11 2021 |
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